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Compound Name: Halosulfuron-methyl

Cat. No.: B1672931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Halosulfuron-methyl, a
selective, post-emergence sulfonylurea herbicide, for weed management in turfgrass settings.

This document synthesizes data from scientific literature to provide detailed protocols for

experimental application and evaluation, quantitative efficacy and phytotoxicity data, and a

summary of its mechanism of action.

Mechanism of Action
Halosulfuron-methyl is a systemic herbicide that is absorbed by the roots and shoots of

susceptible plants. It functions as an acetolactate synthase (ALS) inhibitor, also known as

acetohydroxyacid synthase (AHAS). ALS is a critical enzyme in the biosynthetic pathway of

branched-chain amino acids: valine, leucine, and isoleucine. By inhibiting this enzyme,

Halosulfuron-methyl halts cell division and plant growth, leading to the eventual death of the

targeted weed. Symptoms, including stunting, chlorosis, and necrosis of the growing points,

typically manifest within one to two weeks of application.[1]
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Mechanism of action of Halosulfuron-methyl.
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Application Parameters
Effective weed control with Halosulfuron-methyl is dependent on proper application

techniques. For research purposes, precise and consistent application is paramount.

Table 1: Recommended Application Parameters for Experimental Trials

Parameter Recommendation Notes

Application Timing
Post-emergence, when target

weeds are actively growing.

Best results are often achieved

when weeds are young and

not under stress from drought

or heat.

Application Rate
50 to 150 g a.i./ha (0.045 to

0.134 lb a.i./acre)

Optimal rate depends on the

target weed species,

infestation density, and

turfgrass tolerance.[2][3][4]

Spray Volume 100 to 400 L/ha (10 to 40 GPA)

Higher volumes may be

necessary for dense weed

canopies to ensure thorough

coverage.[5]

Nozzle Type
Flat-fan nozzles (e.g., TeeJet

8004XR, TP9504EVS)

Provides uniform coverage.

Use nozzles that produce

medium to coarse droplets to

minimize drift.

Operating Pressure 15 to 40 psi (103 to 276 kPa)

Lower pressures within the

nozzle's recommended range

will produce larger droplets,

reducing drift potential.

Adjuvant
Nonionic surfactant (NIS) at

0.25% to 0.5% v/v

Enhances spray coverage and

uptake by the weed foliage.

Efficacy Data
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Halosulfuron-methyl primarily controls sedges and some broadleaf weeds. Its efficacy can

vary based on the weed species, growth stage, and environmental conditions.

Table 2: Efficacy of Halosulfuron-methyl on Common Turfgrass Weeds

Weed
Species

Common
Name

Application
Rate (g
a.i./ha)

Weed
Control (%)

Days After
Treatment
(DAT)

Reference

Cyperus

rotundus

Purple

Nutsedge
67.5 - 150 96.3 - 97.9 60

Cyperus

rotundus

Purple

Nutsedge
50

Effective

Control
45

Cyperus

brevifolius

Mullumbimby

Couch

65 - 130

(product)
Good Control -

Cyperus

aromaticus
Navua Sedge 25 - 73 40 - 95 56-70

Broadleaf

Weeds*
Various

67.5 (in tank

mix)
Variable 60

*Note: Halosulfuron-methyl provides limited control of many broadleaf weeds when used

alone. Tank mixing with other herbicides may be necessary for broader spectrum control.

Turfgrass Safety and Phytotoxicity
Halosulfuron-methyl is known for its high degree of safety on many established warm- and

cool-season turfgrass species. However, some transient phytotoxicity (e.g., slight discoloration)

may be observed under certain conditions.

Table 3: Turfgrass Tolerance to Halosulfuron-methyl
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Turfgrass
Species

Common
Name

Application
Rate (g a.i./ha)

Phytotoxicity
Rating*

Reference

Bermudagrass

(Cynodon

dactylon)

Bermudagrass 50
No significant

phytotoxicity

Kentucky

Bluegrass (Poa

pratensis)

Kentucky

Bluegrass

Up to 4

applications of

0.75 oz/A

product

Acceptable

(minimal

discoloration)

Various Warm-

Season Turf
-

65 - 130

(product)

No evidence of

phytotoxicity

Various Cool-

Season Turf
- -

Generally low

phytotoxicity

*Phytotoxicity is often rated on a scale of 0 to 10 or 0 to 100%, where 0 = no injury and 10 or

100 = complete turfgrass death. An acceptable level of phytotoxicity is typically below 20-30%.

Experimental Protocols
The following protocols are generalized methodologies for conducting field trials to evaluate the

efficacy and safety of Halosulfuron-methyl in turfgrass.

Experimental Design and Plot Establishment
Site Selection: Choose a site with a uniform stand of the desired turfgrass species and a

natural, uniform infestation of the target weed species.

Experimental Design: Employ a randomized complete block design (RCBD) with 3 to 4

replications.

Plot Size: Establish plots of a uniform size, for example, 1.5 m x 1.5 m (5 ft x 5 ft).

Buffer Zones: Include buffer zones between plots to prevent spray drift between treatments.

Untreated Control: Include an untreated control plot within each replication for comparison.
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Herbicide Application
Equipment: Utilize a CO2-pressurized backpack sprayer equipped with a boom and flat-fan

nozzles (e.g., TeeJet 8004XR).

Calibration: Calibrate the sprayer to deliver a precise volume of spray solution per unit area

(e.g., 200 L/ha).

Treatment Preparation: Prepare the spray solutions for each treatment, including the addition

of a nonionic surfactant at the specified concentration (e.g., 0.25% v/v).

Application: Apply the treatments uniformly to the designated plots, ensuring consistent

speed and boom height.

Start Site Selection
(Uniform Turf & Weeds)

Plot Establishment
(RCBD, 3-4 Reps)

Pre-Treatment Data Collection
(Weed Counts, Turf Quality)

Herbicide Application
(Calibrated Sprayer)

Post-Treatment Data Collection
(e.g., 14, 28, 60 DAT)

Data Analysis
(ANOVA, Mean Separation) End

Click to download full resolution via product page

Experimental workflow for a turfgrass herbicide trial.

Data Collection and Evaluation
Weed Control Efficacy:

Visual Ratings: Assess percent weed control visually on a scale of 0% (no control) to

100% (complete control) at specified intervals (e.g., 14, 28, and 60 days after treatment -

DAT).

Weed Counts: Count the number of surviving weeds per unit area (e.g., per square meter)

within each plot.

Biomass: Harvest the above-ground weed biomass from a specified area within each plot,

dry it to a constant weight, and record the dry weight.

Turfgrass Phytotoxicity:
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Visual Ratings: Rate turfgrass injury on a scale of 0% (no injury) to 100% (complete turf

death) or on a scale of 0 to 10, where 0 is no injury and 10 is complete death. Ratings

should consider discoloration, stunting, and stand thinning.

Turfgrass Quality:

Visual Ratings: Assess overall turfgrass quality on a scale of 1 to 9, where 1 is dead turf, 9

is excellent turf, and a rating of 6 or 7 is considered minimally acceptable.

Data Analysis
Analyze the collected data using appropriate statistical methods, such as Analysis of Variance

(ANOVA), and use a mean separation test (e.g., Fisher's LSD) to determine significant

differences between treatment means at a specified level of probability (e.g., p ≤ 0.05).

Conclusion
Halosulfuron-methyl is an effective tool for the selective post-emergence control of sedges

and certain broadleaf weeds in a variety of turfgrass species. For research and development

purposes, adherence to detailed experimental protocols is crucial for generating reliable and

reproducible data on its efficacy and safety. The information provided in these notes serves as

a comprehensive guide for designing and implementing such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aws.agroconsultasonline.com [aws.agroconsultasonline.com]

2. isws.org.in [isws.org.in]

3. researchgate.net [researchgate.net]

4. thepharmajournal.com [thepharmajournal.com]

5. vtpp.ento.vt.edu [vtpp.ento.vt.edu]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1672931?utm_src=pdf-body
https://www.benchchem.com/product/b1672931?utm_src=pdf-custom-synthesis
https://aws.agroconsultasonline.com/ticket.html/2749-528_Halosulfuron_75_WDG_3_29_2010_2_49_02_PM.pdf?op=d&ticket_id=6316&evento_id=12988
https://www.isws.org.in/IJWSn/File/2023_55_Issue-1_86-94.pdf
https://www.researchgate.net/publication/269743755_Efficiency_of_Halosulfuron_Methyl_NC-319_75WDG_on_Weed_Control_in_Sugrcane
https://www.thepharmajournal.com/archives/2021/vol10issue3/PartH/10-3-91-549.pdf
https://vtpp.ento.vt.edu/content/dam/vtpp_ento_vt_edu/publications/AccurateApplicationAndPlacementOfChemicalsOnLawns.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Halosulfuron-Methyl: Application Notes and Protocols
for Turfgrass Weed Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672931#halosulfuron-methyl-application-in-
turfgrass-weed-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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